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Compound of Interest

Compound Name: 1,3-Dimethyl-2-propyl-1H-pyrrole

Cat. No.: B12864576

Get Quote

Executive Summary & Chemical Identity
1,3-Dimethyl-2-propyl-1H-pyrrole (CAS: 244126-72-5) is a specialized alkyl pyrrole derivative

often used in flavor chemistry and pharmaceutical synthesis.[1] Like its structural analogs (e.g.,

1,3-dimethylpyrrole), it presents specific hazards regarding flammability, acute toxicity, and

environmental persistence.

Critical Warning: Alkyl pyrroles are electron-rich heterocycles. They are highly reactive toward

strong oxidizers and acids (leading to violent polymerization). Strict segregation from oxidizing

agents (e.g., nitric acid, peroxides) is mandatory during waste accumulation.
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Parameter Data / Classification

Chemical Name 1,3-Dimethyl-2-propyl-1H-pyrrole

CAS Number 244126-72-5

Molecular Formula C₉H₁₅N

Physical State
Liquid (Pale yellow to brown; darkens on

exposure to light/air)

Flash Point
~40–60°C (Estimated based on H226

classification)

Solubility
Insoluble in water; Soluble in alcohol, ether,

organic solvents

RCRA Waste Code
D001 (Ignitable); Potential D003 (Reactive) if

mixed improperly

Hazard Assessment & Safety Protocols
Before initiating disposal, operators must acknowledge the GHS classifications derived from

the structural class of alkyl pyrroles.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3][4][5]

H301/H331: Toxic if swallowed or inhaled.

H318: Causes serious eye damage.[2][3][4][6]

H335: May cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE) Matrix:

Respiratory: NIOSH-approved organic vapor respirator if working outside a fume hood.

Skin: Nitrile gloves (Double gloving recommended; breakthrough time <15 mins for thin nitrile

with aromatic heterocycles).
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Eyes: Chemical splash goggles (Face shield required for pouring volumes >1L).

Waste Segregation & Accumulation Strategy
Proper segregation is the primary defense against laboratory accidents. Pyrroles must be

isolated from incompatible waste streams immediately upon generation.

Segregation Decision Tree
The following logic flow dictates the sorting process for pyrrole waste.
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Waste Generation:
1,3-Dimethyl-2-propyl-1H-pyrrole

Is the waste mixed with
other chemicals?

Does mixture contain
Oxidizers or Strong Acids?

Yes

Stream B: Non-Halogenated
Organic Waste (Preferred)

No (Pure)

CRITICAL STOP:
Do NOT mix. Neutralize oxidizer

separately or use separate container.

Yes

Contains Halogenated
Solvents (DCM, Chloroform)?

No

Stream A: Halogenated
Organic Waste

Yes No
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Figure 1: Waste segregation logic. Note the critical stop point for oxidizers to prevent

fire/explosion hazards.

Disposal Workflows
Protocol A: Small-Scale Laboratory Disposal (< 500 mL)
Objective: Safe accumulation in satellite accumulation areas (SAA).

Container Selection: Use amber glass bottles or high-density polyethylene (HDPE)

containers. Note: Amber glass is preferred to prevent light-induced polymerization.

Labeling: Affix a hazardous waste label immediately.

Constituents: "1,3-Dimethyl-2-propyl-1H-pyrrole, Ethanol (if rinsed)".

Hazards: Check "Flammable" and "Toxic".[2][3][5][6][7]

Bulking: Pour into the Non-Halogenated Organic Solvent waste stream (unless mixed with

DCM/Chloroform).

Storage: Store in a flammables cabinet, away from nitric acid and peroxides.

Protocol B: Spill Response & Cleanup
Objective: Containment and removal of accidental releases.

Spill Detected Evacuate Area &
Remove Ignition Sources

Don PPE:
Resp, Goggles, Nitrile Gloves

Contain with Inert Absorbent
(Vermiculite/Sand)

DO NOT USE:
Sawdust or Paper (Flammability Risk)Warning

Collect into Sealed
Waste Container

Label as Hazardous Waste
(Debris contaminated with Pyrrole)

Click to download full resolution via product page

Figure 2: Immediate response workflow for pyrrole spills. Note the prohibition of combustible

absorbents.

Protocol C: Final Disposal (Facility Level)
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Method: High-Temperature Incineration.

Rationale: Pyrroles are nitrogen-containing heterocycles. Incineration in a unit equipped with

a scrubber is required to manage nitrogen oxide (NOx) emissions.

Prohibition: Do NOT dispose of via sanitary sewer.[8] The compound is toxic to aquatic life

and insoluble, leading to accumulation in traps and potential volatilization.

Regulatory Compliance Checklist (USA/International)
Regulatory Body Requirement Action Item

EPA (RCRA) 40 CFR 261.21 (Ignitability)

Classify as D001. If mixed with

specific solvents (e.g.,

Benzene), add D018.

DOT (Transport) 49 CFR 172.101

Ship as UN 1993 (Flammable

liquid, n.o.s.) or UN 1992

(Flammable liquid, toxic, n.o.s.)

depending on toxicity data of

specific mixture.

OSHA 29 CFR 1910.1200

Maintain SDS in the lab.

Ensure staff are trained on

"Flammable" and "Toxic"

hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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